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Abstract

This technical guide provides a comprehensive overview of 4,4-Dimethylcyclohexanone, a
significant intermediate in organic synthesis. The document details its historical discovery, key
physical and chemical properties, and established synthesis methodologies. Detailed
experimental protocols for its preparation are provided, alongside a thorough compilation of its
spectroscopic data for analytical purposes. This guide is intended to be a valuable resource for
researchers and professionals in the fields of chemistry and drug development, facilitating a
deeper understanding and application of this versatile ketone.

Discovery and History

4,4-Dimethylcyclohexanone was first synthesized in the mid-20th century during a period of
extensive research into substituted cyclohexanones.[1] While a specific discoverer is not widely
documented in the available literature, its emergence was a part of systematic studies aimed at
understanding the chemical and physical properties of alicyclic ketones. These foundational
investigations paved the way for its use as a building block in the synthesis of more complex
molecules, particularly in the pharmaceutical and fragrance industries.[1]

Physicochemical Properties
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4,4-Dimethylcyclohexanone is a white to pale yellow crystalline solid or a colorless to pale
yellow liquid at room temperature, possessing a mild, characteristic ketonic odor.[1] It is a
substituted cyclohexanone with two methyl groups at the 4-position, which imparts steric
hindrance and influences its reactivity.[1] A summary of its key physical and chemical properties
is presented in the tables below.

Table 1: Physical Properties of 4,4-
Dimethylcyclohexanone

Property Value Reference(s)
Molecular Formula CsH140 [1]
Molecular Weight 126.20 g/mol [1]
CAS Number 4255-62-3 [1]

White to pale yellow solid or
Appearance o [1]
colorless to pale yellow liquid

Melting Point 41-45 °C [1]
Boiling Point 170.6 £ 8.0 °C at 760 mmHg [1]
Flash Point 62 °C (144 °F) [1]

Insoluble in water; soluble in

Solubility organic solvents like ethanol [1]
and ether
Density 0.928 g/cm?3 [1]

Table 2: Spectroscopic Data of 4,4-
Dimethylcyclohexanone

IH NMR (Proton Nuclear Magnetic Resonance)
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Chemical Shift (3)

Multiplicity Number of Protons  Assignment

Ppm

-CH:- (adjacent to
2.34 t 4H

C=0)

-CH:- (adjacent to
1.66 t 4H

C(CHs)2)
1.09 S 6H -CHs

Note: Predicted values based on analysis of similar structures.

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (6) ppm

Carbon Assignment

~212 C=0 (C-1)

~39 -CHa- (C-2, C-6)
~38 C(CHs)z (C-4)
~30 -CHa- (C-3, C-5)
~28 -CHs

Note: Predicted values based on data from cyclohexanone and related substituted analogs.

IR (Infrared) Spectroscopy

Wavenumber (cm~12) Vibration Type Functional Group
2950-2850 C-H Stretch Aliphatic (CHz2, CHs)
1710-1715 C=0 Stretch Ketone

1465 C-H Bend CHz Scissoring
1370 C-H Bend CHs Bending
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Note: These are characteristic infrared absorption ranges for aliphatic ketones.

MS (Mass Spectrometry)

mlz Interpretation

126 Molecular lon (M+)

111 [M - CHs]*

98 [M - COJ*

83 [M - C3H7]*

70 McLafferty Rearrangement Product
55 [CaH7]*

Note: The fragmentation pattern would likely involve the loss of small neutral molecules and
alkyl fragments from the cyclohexyl ring.

Synthesis of 4,4-Dimethylcyclohexanone

Several synthetic routes have been established for the preparation of 4,4-
Dimethylcyclohexanone. The most common methods include the oxidation of 4,4-
dimethylcyclohexanol, the catalytic dehydrogenation of 4,4-dimethylcyclohexanol, and the
alkylation of cyclohexanone.

Oxidation of 4,4-Dimethylcyclohexanol

A widely used laboratory-scale synthesis involves the oxidation of the corresponding secondary
alcohol, 4,4-dimethylcyclohexanol, using chromium-based reagents such as pyridinium
chlorochromate (PCC) or Jones reagent (a solution of chromium trioxide in aqueous sulfuric
acid).

Materials:
e 4,4-Dimethylcyclohexanol

o Acetone (anhydrous)
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e Jones Reagent (CrOs in H2S04/H20)

¢ Isopropanol

o Diethyl ether

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
» Saturated aqueous sodium chloride (brine) solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4,4-
dimethylcyclohexanol in acetone.

e Cool the flask in an ice bath to 0-5 °C.

» Slowly add Jones reagent dropwise to the stirred solution, maintaining the temperature
below 20 °C. The color of the reaction mixture will change from orange-red to green.

 After the addition is complete, allow the mixture to stir at room temperature for 2 hours to
ensure the reaction goes to completion.

e Quench the excess oxidant by the dropwise addition of isopropanol until the orange color
disappears completely.

* Remove the acetone by rotary evaporation.
» Add water to the residue and extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic extracts and wash sequentially with saturated aqueous NaHCOs
solution and brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced pressure
to yield the crude 4,4-dimethylcyclohexanone.
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e The crude product can be purified by vacuum distillation or column chromatography.

Catalytic Dehydrogenation of 4,4-Dimethylcyclohexanol

On an industrial scale, the catalytic dehydrogenation of 4,4-dimethylcyclohexanol is a more
common method. This process typically involves passing the alcohol vapor over a heated
catalyst, such as copper or palladium-based catalysts.

Alkylation of Cyclohexanone

Another synthetic approach is the gem-dialkylation of cyclohexanone. This method can be
challenging due to the potential for competing O-alkylation and mono-alkylation. The use of a
strong, non-nucleophilic base like lithium diisopropylamide (LDA) can favor the formation of the
enolate for subsequent alkylation.

Experimental Workflows and Logical Relationships

The synthesis of 4,4-Dimethylcyclohexanone from its corresponding alcohol via oxidation is a
fundamental and illustrative experimental workflow. The following diagram outlines the key
steps in this process.

Workup & Purification
/ash with NaHCOs

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4,4-Dimethylcyclohexanone.

Applications in Research and Drug Development

4,4-Dimethylcyclohexanone serves as a crucial intermediate in the synthesis of a variety of
organic molecules.[1] Its sterically hindered ketone functionality makes it a valuable building
block for creating complex molecular architectures. In the pharmaceutical industry, it is utilized
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in the synthesis of various drug candidates and active pharmaceutical ingredients.
Furthermore, its derivatives are employed in the fragrance industry to produce unique scents
and in the manufacturing of specialty polymers.[1]

Conclusion

4,4-Dimethylcyclohexanone, a product of mid-20th-century chemical exploration, has
established itself as a versatile and important intermediate in modern organic synthesis. This
guide has provided a detailed overview of its history, physicochemical properties, and synthetic
methodologies, complete with experimental protocols and spectroscopic data. The structured
presentation of this information aims to support researchers and professionals in leveraging the
unique chemical properties of 4,4-dimethylcyclohexanone for the advancement of chemical
synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

